5-Chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-11-2-3-12(13(16)7-11)8-4-9(14(17)18)6-10(15)5-8/h2-7H,1H3,(H,17,18)
• InChI Key: XNNLANLUVSCPQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID50690112
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261984-75-1

Description

5-Chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% (C7H6ClFO2), also known as 5-chloro-3-fluoro-4-methoxyphenyl benzoic acid, is an organochlorine compound used in scientific research. It is a white crystalline solid with a melting point of 155-157°C. The compound is soluble in organic solvents such as ethanol and methanol and insoluble in water. It is also an important intermediate in the synthesis of a variety of pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of 5-chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, which are involved in inflammation. Inhibition of COX-2 can result in reduced inflammation, which can be beneficial in certain medical conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid are not well understood. However, it is believed that the compound has anti-inflammatory and anti-tumor properties. In addition, it has been shown to inhibit the production of prostaglandins, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid in laboratory experiments is its availability. The compound is commercially available and can be obtained at reasonable prices. In addition, it is relatively easy to synthesize and can be used in a variety of organic syntheses.
However, there are some limitations to using the compound in laboratory experiments. The compound is not very soluble in water, which can make it difficult to use in certain experiments. In addition, the compound is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 5-chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid. These include further research into its anti-inflammatory and anti-tumor properties, as well as research into its potential use as an inhibitor of other enzymes. In addition, further research into its biochemical and physiological effects could lead to new applications for the compound. Furthermore, research into its solubility in various solvents could lead to new methods of synthesis and use. Finally, research into its use as a reagent for the synthesis of other organic compounds could lead to new and improved syntheses.

Synthesis Methods

5-Chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid can be synthesized through a two-step process. The first step involves the reaction of 4-methoxybenzoic acid with chloroform in the presence of a base, such as sodium hydroxide, to form 4-methoxy-3-chlorobenzoic acid. The second step involves the reaction of 4-methoxy-3-chlorobenzoic acid with 2-fluorobenzoyl chloride in the presence of a base, such as sodium hydroxide, to form 5-chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid.

Scientific Research Applications

5-Chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid is used in scientific research as a reagent for the synthesis of a variety of organic compounds. It is also used as an intermediate in the synthesis of pharmaceuticals. It has been used in the synthesis of 5-fluoro-2,4-dihydroxy-6-methylbenzoic acid, which is a potential anti-inflammatory agent. It has also been used in the synthesis of 5-Chloro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%luoro-4-hydroxybenzoic acid, which is a potential anti-tumor agent.